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A Comparative Guide to the Leaf Epidermal Characters of Cassia and Senna

For Researchers, Scientists, and Drug Development Professionals

The genera Cassia and Senna, both belonging to the Fabaceae family, were once classified

under the single genus Cassia. However, significant taxonomic revisions, supported by

morphological and anatomical evidence, have led to their separation into distinct genera.[1][2]

The micromorphological characteristics of the leaf epidermis provide a powerful tool for their

accurate identification and differentiation, which is crucial for taxonomic studies,

pharmacognosy, and quality control of plant-based drugs.[3][4] Leaf epidermal features such as

stomatal type and index, trichome morphology, and epidermal cell shape are often stable and

species-specific, offering valuable diagnostic characters.[5]

This guide provides a comparative analysis of the leaf epidermal characters of Cassia and

Senna, supported by experimental data and detailed protocols to aid in their distinction.

Comparative Analysis of Leaf Epidermal Characters
The leaf epidermis in Cassia and Senna exhibits several distinguishing features that are

taxonomically significant. These characters can be used to justify the separation of the two

genera.

Epidermal Cells

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3430579?utm_src=pdf-interest
https://www.benchchem.com/product/b3430579?utm_src=pdf-body
https://www.benchchem.com/product/b3430579?utm_src=pdf-body
https://www.notulaebotanicae.ro/index.php/nbha/article/download/3490/4411/17638
https://scispace.com/pdf/taxonomic-significance-of-foliar-epidermal-characters-in-the-5auihxqxaz.pdf
https://www.researchgate.net/figure/Variations-in-the-characteristics-of-the-epidermis-leaf-of-the-species-Cassia-and_tbl1_370068195
https://fortuneonline.org/articles/leaf-anatomical-study-on-some-cassia-sensu-lato-species-from-sudan.html
https://www.notulaebotanicae.ro/index.php/nbha/article/download/3490/8347
https://www.benchchem.com/product/b3430579?utm_src=pdf-body
https://www.benchchem.com/product/b3430579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shape: In the genus Cassia, epidermal cells are typically rectangular to square, and

sometimes polygonal to oval. In contrast, Senna species predominantly feature irregularly

shaped epidermal cells, though they can sometimes be polygonal or elongated.

Size:Cassia species tend to have smaller epidermal cells compared to Senna. For example,

the length of epidermal cells in Cassia can range from 12.5 to 40 µm, whereas in Senna the

range is broader, from 25 to 80 µm.

Anticlinal Walls: The pattern of the anticlinal walls (the walls perpendicular to the surface) is

a key diagnostic feature. In Cassia, these walls are generally straight to undulate. In Senna,

the pattern is more varied; it is often straight with some undulation, but can be deeply

sinuous in certain species, such as S. hirsuta.

Stomata
Distribution: A primary distinguishing characteristic is the distribution of stomata. Cassia

species are generally hypostomatic, meaning stomata are present only on the abaxial

(lower) surface of the leaf. Conversely, Senna species are typically amphistomatic, with

stomata found on both the adaxial (upper) and abaxial surfaces.

Type: The most common type of stomata in both genera is paracytic, where each guard cell

is accompanied by one or more subsidiary cells parallel to its long axis. However, other types

have been observed. Anomocytic stomata have been noted in some Senna species, and

anisocytic stomata can also be found. S. artemisioides has been reported to possess

actinocytic stomata.

Stomatal Index (SI): The stomatal index, a ratio of the number of stomata to the total number

of epidermal cells in a given area, is a highly constant and useful character for species

delimitation. The SI varies significantly between species within each genus. For instance, in

one study, the SI on the abaxial surface of Cassia fistula was 25-33.9%, while in Cassia

siberiana it was 9.6-16.7%. In the Senna genus, the abaxial SI for S. occidentalis was 24.2-

34.1%, whereas for S. obtusifolia it was 18.2-22.9%.

Trichomes (Hairs)
Presence and Type: The presence, absence, and type of trichomes are valuable for

differentiating species. Both glandular and non-glandular trichomes can be found. For
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example, S. hirsuta possesses both glandular (stalked with a globular head) and long, non-

glandular, multicellular, uniseriate trichomes. Other species may be glabrous (lacking

trichomes). The relative abundance of trichomes can also be a distinguishing feature.

Data Presentation
The following tables summarize key quantitative leaf epidermal characters for representative

species of Cassia and Senna, compiled from various studies.

Table 1: Comparison of General Leaf Epidermal Characters

Character Genus Cassia Genus Senna

Epidermal Cell Shape
Rectangular to square,

sometimes polygonal

Mostly irregular, sometimes

polygonal or elongated

Anticlinal Wall Pattern Generally straight to undulate

Mostly straight with few

undulations; can be deeply

sinuous

Stomatal Distribution
Hypostomatic (stomata on

lower surface only)

Amphistomatic (stomata on

both surfaces)

Predominant Stomata Type Paracytic Paracytic

Other Stomata Types Less common

Anomocytic, Anisocytic,

Actinocytic, Tetracytic

observed in some species

Table 2: Quantitative Data on Adaxial (Upper) Leaf Surface
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Species
Epidermal Cell
Length (µm)

Stomatal Index (%)
Guard Cell Area
(µm²)

Cassia fistula 15 - 40
Absent

(Hypostomatic)
Absent

Cassia siberiana 12.5 - 40
Absent

(Hypostomatic)
Absent

Senna alata 25 - 50 7.0 - 10.3 117.8 - 147.3

Senna hirsuta 35 - 80 7.7 - 13.2 196.4 - 216.0

Senna occidentalis 42.5 - 67.5 18.9 - 22.9 117.8 - 196.4

Data compiled from Saheed & Illoh (2010).

Table 3: Quantitative Data on Abaxial (Lower) Leaf Surface

Species
Epidermal Cell
Length (µm)

Stomatal Index (%)
Guard Cell Area
(µm²)

Cassia fistula 25 - 50 25.0 - 33.9 68.7 - 107.9

Cassia siberiana 25 - 50 9.6 - 16.7 98.2 - 157.1

Senna alata 30 - 75 25.0 - 28.6 73.6 - 147.3

Senna obtusifolia 37.5 - 80 18.2 - 22.8 58.9 - 132.5

Senna occidentalis 37.5 - 90 24.2 - 34.1 103.1 - 294.5

Data compiled from Saheed & Illoh (2010).

Experimental Protocols
The following protocol outlines the standard procedure for the microscopic examination of leaf

epidermal characters.

Methodology for Leaf Epidermal Peel Preparation and Analysis
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Sample Collection: Collect fresh, mature leaves from the desired Cassia or Senna species.

For comparative studies, ensure leaves are of a similar age and collected from the same

position on the plant.

Rehydration (for dried material): If using herbarium specimens, rehydrate the leaf fragments

by boiling them in water for 10-15 minutes until they are soft and pliable.

Maceration:

Place a small fragment (approx. 5x5 mm) of the leaf in a test tube.

Add concentrated nitric acid (HNO₃) and heat gently for 1-2 minutes. This process

separates the cuticle and epidermis from the underlying mesophyll tissue.

Carefully decant the acid and wash the fragment thoroughly with water several times to

remove all traces of acid.

Epidermal Peeling:

Place the macerated leaf fragment on a clean glass slide with a drop of water.

Using fine-tipped forceps and a dissecting needle, gently scrape away the mesophyll

tissue, leaving the thin, translucent epidermal layers.

Carefully separate the adaxial (upper) and abaxial (lower) epidermal peels.

Staining:

Place a drop of Safranin stain on the epidermal peel for 1-2 minutes. This will stain the cell

walls and nuclei, making them more visible.

Gently wash off the excess stain with a few drops of water.

Mounting:

Add a drop of glycerin to the slide to prevent the peel from drying out.

Carefully lower a coverslip over the peel, avoiding air bubbles.
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Microscopic Examination:

Observe the prepared slide under a light microscope at various magnifications (100x,

400x).

Examine and record the following characters for both adaxial and abaxial surfaces:

Shape and arrangement of epidermal cells.

Pattern of anticlinal walls (straight, curved, sinuous).

Presence, type, and distribution of stomata.

Presence, type (glandular/non-glandular), and structure of trichomes.

Quantitative Analysis:

Use an ocular micrometer to measure the dimensions of epidermal cells and guard cells.

To calculate the Stomatal Index (SI), use the formula: SI = [S / (E + S)] x 100 Where 'S' is

the number of stomata per unit area and 'E' is the number of epidermal cells in the same

unit area.

Visualization of Experimental Workflow
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Caption: Workflow for the analysis of leaf epidermal characters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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